Cas no 84824-04-4 (7-Deazaadenosine, 5′-O-[hydroxy(phosphonooxy)phosphinyl]-7-deazaadenylyl-(2′→5′)-7-deazaadenylyl-(2′→5′)-)

• Product Name: 7-Deazaadenosine, 5′-O-[hydroxy(phosphonooxy)phosphinyl]-7-deazaadenylyl-(2′→5′)-7-deazaadenylyl-(2′→5′)-
• CAS No: 84824-04-4
• MF: C₃₃H₄₂N₁₂O₂₂P₄
• MW: 1082.64882993698
• CID: 6950113
• Update Time: 2025-08-13

7-Deazaadenosine, 5′-O-[hydroxy(phosphonooxy)phosphinyl]-7-deazaadenylyl-(2′→5′)-7-deazaadenylyl-(2′→5′)- Chemical and Physical Properties

Names and Identifiers

• 7-Deazaadenosine, 5′-O-[hydroxy(phosphonooxy)phosphinyl]-7-deazaadenylyl-(2′→5′)-7-deazaadenylyl-(2′→5′)-

• Inchi： 1S/C33H42N12O22P4/c34-25-13-1-4-43(28(13)40-10-37-25)31-22(49)19(46)16(62-31)7-59-69(53,54)65-23-20(47)17(63-32(23)44-5-2-14-26(35)38-11-41-29(14)44)8-60-70(55,56)66-24-21(48)18(9-61-71(57,58)67-68(50,51)52)64-33(24)45-6-3-15-27(36)39-12-42-30(15)45/h1-6,10-12,16-24,31-33,46-49H,7-9H2,(H,53,54)(H,55,56)(H,57,58)(H2,34,37,40)(H2,35,38,41)(H2,36,39,42)(H2,50,51,52)/t16-,17-,18-,19-,20-,21-,22-,23-,24-,31-,32-,33-/m1/s1
• InChI Key： PUEHHFBZTRPVQI-MKAPEGOJSA-N
• SMILES： O([C@@H]1[C@@H]([C@H](O[C@H]1N1C=CC2=C(N=CN=C12)N)COP(O)(=O)O[C@@H]1[C@@H]([C@H](O[C@H]1N1C=CC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(O)=O)O)O)P(O)(=O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC3=C(N=CN=C23)N)O1)O)O

Experimental Properties

• Density: 2.356±0.14 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
• pka: 1.367±0.50(predicted)